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Compound of Interest

Compound Name: Spherosil

CAS No.: 11130-14-6

Cat. No.: B1173482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Spherosil, a brand of spherical and porous silica-based chromatography media, has been a

valuable tool in scientific research and drug development for decades. Its consistent

performance, high mechanical stability, and versatile surface chemistries make it suitable for a

wide range of applications, from the analytical separation of small molecules to the large-scale

purification of biomolecules. This guide provides a comprehensive overview of Spherosil's
applications, supported by technical data, detailed experimental protocols, and visual

workflows to aid researchers in leveraging this powerful separation technology.

Core Properties and Advantages of Spherosil
Spherosil is characterized by its spherical particle shape and controlled porosity, which offer

significant advantages over irregularly shaped silica gels. The uniform, spherical nature of the

particles allows for more stable and reproducible column packing, leading to improved

separation efficiency and resolution. The key benefits of using Spherosil in chromatography

include:
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High Resolution and Efficiency: The uniform particle size distribution minimizes band

broadening, resulting in sharper peaks and better separation of complex mixtures.

Excellent Mechanical Stability: Spherosil's robust structure can withstand high pressures,

making it suitable for high-performance liquid chromatography (HPLC) applications.

Reproducibility: The consistent physical and chemical properties of Spherosil ensure

reliable and reproducible separation results, which is critical in research and quality control

environments.

Scalability: The availability of a wide range of particle and pore sizes allows for easy

scalability of separation methods from analytical to preparative and process scales.

Versatile Surface Chemistries: The silica surface of Spherosil can be modified with various

functional groups to enable different modes of chromatography, including ion-exchange, size

exclusion, and affinity chromatography.

Data Presentation: Spherosil Product Specifications
While a comprehensive, centralized datasheet for all historical and current Spherosil products

is not readily available in the public domain, the following table summarizes the key

specifications for commonly cited Spherosil ion-exchange media based on available literature.

These products are particularly noted for their application in large-scale biopharmaceutical

manufacturing.
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Product Name Functional Group
Type of Ion
Exchanger

Application
Examples

DEAE SPHEROSIL

W-1000

Diethylaminoethyl

(DEAE)

Weak Anion

Exchanger

Purification of albumin

and immunoglobulins

(IgG)[1]

QMA SPHEROSIL

PH-1000

Quaternary

Methylamine

Strong Anion

Exchanger

Purification of

albumin[1]

COOH-SPHEROSIL

W-1000
Carboxyl (COOH)

Weak Cation

Exchanger

Purification of

albumin[1]

DEAE SPHEROSIL

LP-3000

Diethylaminoethyl

(DEAE)

Weak Anion

Exchanger

Final polishing step in

IgG purification[1]

Applications of Spherosil in Scientific Research
Spherosil's versatility has led to its use in a variety of scientific research and drug

development applications. The following sections detail its use in the primary modes of liquid

chromatography.

Ion-Exchange Chromatography (IEC)
Ion-exchange chromatography separates molecules based on their net surface charge.

Spherosil-based ion exchangers are widely used for the purification of proteins, peptides, and

nucleic acids.

This protocol is adapted from a published method for the industrial-scale purification of IgG

using Spherosil ion-exchange media.[1]

1. Column Packing:

Prepare a slurry of DEAE SPHEROSIL W-1000 in the equilibration buffer.
Pack the chromatography column with the slurry, ensuring a homogenous and stable bed.
Equilibrate the column with several column volumes of the starting buffer until the pH and
conductivity of the outlet stream are the same as the inlet.

2. Sample Preparation and Loading:
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Start with human plasma and remove coagulation factors.
Clarify the plasma by adjusting the pH to 5.25 and filtering the supernatant.
Adjust the pH of the clarified supernatant to the loading buffer conditions.
Load the prepared sample onto the equilibrated DEAE SPHEROSIL W-1000 column.

3. Washing and Elution:

Wash the column with the starting buffer to remove unbound and weakly bound proteins.
Elute the bound IgG from the column by changing the buffer composition (e.g., increasing
the salt concentration or changing the pH). In this specific protocol, the IgG is collected in the
flow-through of the first DEAE column at pH 6.8.[1]

4. Further Polishing Steps:

The collected IgG fraction can be further purified using additional chromatography steps,
such as a final polishing step on a DEAE SPHEROSIL LP-3000 column to ensure the
removal of any remaining impurities, including viruses.[1]

Workflow for IgG Purification using Spherosil Ion-Exchangers

Human Plasma Clarification (pH 5.25)
DEAE SPHEROSIL

W-1000 Column
(pH 6.8)

Albumin Purification
(Bound Fraction)Bound

IgG Fraction
(Flow-through)

Unbound
DEAE SPHEROSIL

LP-3000 Column
(Polishing)

Purified IgG

Click to download full resolution via product page

Caption: Workflow for the purification of IgG from human plasma using a multi-step ion-

exchange chromatography process with Spherosil media.

Size Exclusion Chromatography (SEC)
Size exclusion chromatography separates molecules based on their hydrodynamic radius

(size). Spherosil with controlled pore sizes can be used to separate macromolecules such as

proteins and synthetic polymers.

This is a general protocol that can be adapted for use with Spherosil-based SEC media.
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1. Column and System Preparation:

Select a Spherosil SEC column with a pore size appropriate for the molecular weight range
of the proteins to be separated.
Degas the mobile phase (typically a buffered saline solution) to prevent bubble formation.
Equilibrate the column with the mobile phase at a constant flow rate until a stable baseline is
achieved.

2. Sample Preparation and Injection:

Dissolve the protein sample in the mobile phase.
Filter the sample to remove any particulate matter.
Inject a small volume of the sample onto the column.

3. Elution and Detection:

Elute the proteins with the mobile phase at a constant flow rate.
Monitor the column effluent using a UV detector at 280 nm.
Collect fractions for further analysis. Larger proteins will elute first, followed by smaller
proteins.

General Principle of Size Exclusion Chromatography
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SEC Column with Porous Spherosil Beads
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Caption: Larger molecules are excluded from the pores of the Spherosil beads and elute first,

while smaller molecules penetrate the pores and have a longer path, eluting later.

Affinity Chromatography
Affinity chromatography is a highly specific technique that separates molecules based on a

reversible interaction between the analyte and a specific ligand immobilized on the

chromatography matrix. The silica surface of Spherosil can be activated and coupled with

various ligands for affinity purification.

This is a generalized protocol for affinity chromatography that can be adapted for use with

ligand-coupled Spherosil.

1. Ligand Immobilization (if not pre-activated):

Activate the surface of the Spherosil media using a suitable chemical method (e.g., with
cyanogen bromide or N-hydroxysuccinimide esters).
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Couple the specific ligand (e.g., an antibody, enzyme inhibitor, or protein A) to the activated
Spherosil.
Block any remaining active sites on the Spherosil surface.

2. Column Packing and Equilibration:

Pack a column with the ligand-coupled Spherosil.
Equilibrate the column with binding buffer.

3. Sample Application and Washing:

Apply the sample containing the target molecule to the column.
Wash the column extensively with the binding buffer to remove all non-specifically bound
molecules.

4. Elution:

Elute the target molecule by changing the buffer conditions to disrupt the ligand-analyte
interaction. This can be achieved by:
Changing the pH.
Increasing the ionic strength.
Using a competitive eluting agent.
Collect the purified target molecule.

Affinity Chromatography Workflow

Crude Sample

Affinity Column
(Ligand-Coupled Spherosil)
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Purified Target
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Caption: A typical workflow for affinity chromatography, involving sample loading, washing away

unbound impurities, and eluting the purified target molecule.

Conclusion
Spherosil remains a relevant and valuable tool for researchers and drug development

professionals. Its robust physical properties and the ability to be functionalized for various

chromatographic applications make it a versatile choice for both analytical and preparative-

scale separations. While newer chromatography media have emerged, the fundamental

principles and applications of Spherosil-based separations continue to be employed in modern

scientific research. This guide provides a foundational understanding of Spherosil's
capabilities and offers practical starting points for developing separation protocols. For specific

applications, further optimization of the described methods will be necessary to achieve the

desired purity and yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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